(6-Bromobenzo[d]isothiazol-3-yl)(4-chlorophenyl)methanone

• Molecular Formula: C14H7BrClNOS
• Molecular Weight: 352.6 g/mol
• IUPAC Name: (6-bromo-1,2-benzothiazol-3-yl)-(4-chlorophenyl)methanone
• InChI: InChI=1S/C14H7BrClNOS/c15-9-3-6-11-12(7-9)19-17-13(11)14(18)8-1-4-10(16)5-2-8/h1-7H
• InChI Key: BWDSZVCOWFNSMH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)C2=NSC3=C2C=CC(=C3)Br)Cl

Description

(6-Bromobenzo[d]isothiazol-3-yl)(4-chlorophenyl)methanone is a useful research compound. Its molecular formula is C14H7BrClNOS and its molecular weight is 352.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Chlorophenyl magnesium bromide (1.0N in THF, 16 mL, 16 mmol) was added to a stirred solution of 6-bromo-N-methoxy-N-methylbenzo[d]isothiazole-3-carboxamide (3.5 g, 12 mmol) in THF (100 mL). The reaction mixture was stirred at 0° C. for 1 hour. The reaction was poured into 1N HCl and extracted into ether. The combined organic layers were washed with brine, dried and concentrated. The crude product was suspended in ether and stirred for 15 minutes. The solid was collected by filtration to give (6-bromobenzo[d]isothiazol-3-yl)(4-chlorophenyl)methanone (3.3 g, 81%). 1H NMR (CDCl3, 400 MHz) δ □8.60 (d, J=8.8 Hz, 1H), 8.23 (d, J=8.4 Hz, 2H), 8.19 (s, 1H), 7.68 (d, J=8.8 Hz, 1H), 7.51 (d, J=8.4 Hz, 2H).